Cas no 1882441-05-5 (benzyl N-(3-iodo-2-methylphenyl)carbamate)

• Product Name: benzyl N-(3-iodo-2-methylphenyl)carbamate
• CAS No: 1882441-05-5
• MF: C₁₅H₁₄INO₂
• MW: 367.181636333466
• CID: 6275954
• PubChem ID: 130581169
• Update Time: 2025-05-22

benzyl N-(3-iodo-2-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-4578080
• benzyl N-(3-iodo-2-methylphenyl)carbamate
• 1882441-05-5

• Inchi： 1S/C15H14INO2/c1-11-13(16)8-5-9-14(11)17-15(18)19-10-12-6-3-2-4-7-12/h2-9H,10H2,1H3,(H,17,18)
• InChI Key： VFZOJNMQRTUNMV-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 367.00693g/mol
• Monoisotopic Mass: 367.00693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(3-iodo-2-methylphenyl)carbamate

Comprehensive Overview of Benzyl N-(3-iodo-2-methylphenyl)carbamate (CAS No. 1882441-05-5): Properties, Applications, and Research Insights

Benzyl N-(3-iodo-2-methylphenyl)carbamate (CAS No. 1882441-05-5) is a specialized organic compound with significant relevance in pharmaceutical and agrochemical research. This carbamate derivative features a unique molecular structure, combining a benzyl group with an iodo-substituted aromatic ring, making it a valuable intermediate for synthesizing complex molecules. Researchers and industry professionals frequently search for terms like "benzyl carbamate synthesis," "3-iodo-2-methylphenyl applications," and "CAS 1882441-05-5 suppliers," reflecting its growing demand in R&D.

The compound's iodine atom enhances its reactivity, enabling cross-coupling reactions such as Suzuki-Miyaura or Sonogashira reactions, which are pivotal in drug discovery. Recent studies highlight its potential in developing targeted therapies, aligning with trends in precision medicine. Users often inquire about "iodoaryl carbamates in drug design" or "benzyl protection strategies," underscoring its role in modern medicinal chemistry.

From a synthetic chemistry perspective, benzyl N-(3-iodo-2-methylphenyl)carbamate offers versatility. Its carbamate group acts as a protective moiety for amines, while the methyl and iodo substituents facilitate regioselective modifications. This dual functionality makes it a hotspot for queries like "carbamate protecting group stability" and "aryl iodide reactivity." Laboratories prioritize high-purity grades (≥98%) for reproducible results, as noted in searches for "CAS 1882441-05-5 purity standards."

Environmental and safety considerations are also trending topics. While not classified as hazardous, proper handling of iodinated compounds is essential. FAQs include "storage conditions for iodo-carbamates" and "benzyl carbamate biodegradability," reflecting eco-conscious research practices. Innovations in green chemistry aim to optimize its synthesis, reducing waste and energy use—a focus area for sustainable development.

In summary, benzyl N-(3-iodo-2-methylphenyl)carbamate (CAS No. 1882441-05-5) bridges fundamental research and industrial applications. Its structural features cater to evolving needs in drug development and material science, while search trends emphasize practical concerns like "scalable synthesis routes" and "cost-effective alternatives." As interdisciplinary research expands, this compound is poised to remain a key player in innovative chemical solutions.